(1R,2S)-2-(2,3-dihydroindole-1-carbonyl)cyclohexane-1-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(1R,2S)-2-(2,3-dihydroindole-1-carbonyl)cyclohexane-1-carboxylic acid is a chiral bicyclic amino acid derivative that has been synthesized and studied for its potential applications in the field of medicinal chemistry. This compound is of interest due to its unique structure and potential biological activity, which could lead to the development of new drugs or therapeutic agents.
Scientific Research Applications
Structural Analysis and Stereochemistry
- Crystal Structure and Stereochemistry : The (1R,2S) enantiomer of cyclohexane-1,2-dicarboxylic acid was studied in the form of a brucinium salt. The crystal structure determination revealed the presence of the (1R,2S) enantiomeric form, highlighting its importance in stereochemical studies (Smith, Wermuth, & Williams, 2012).
Organic Synthesis and Reactivity
- Reactivity in Organic Synthesis : Research into the stereoselective alkylation of the (1R,2S)-cyclohexane-1,2-dicarboxylic acid mono-(−)-menthyl ester has provided insights into its reactivity, showcasing its potential in organic synthesis and the creation of chiral molecules (Hulme, Jenkins, Fawcett, & Russell, 1994).
Enzymatic Synthesis Inhibition
- Enzymatic Synthesis Inhibition : Compounds structurally analogous to L-methionine, including cyclohexane derivatives, have been studied for their ability to inhibit the synthesis of S-adenosyl-L-methionine, an essential metabolic process. This reveals the compound's potential application in biochemical research and drug design (Coulter, Lombardini, Sufrin, & Talalay, 1974).
Environmental and Biochemical Studies
Environmental Exposure Studies : Studies have explored the environmental exposure to cyclohexane dicarboxylic acid derivatives, which could provide insights into the environmental impact and biological interactions of similar compounds (Silva, Jia, Samandar, Preau, & Calafat, 2013).
Analytical Chemistry : The utilization of cyclohexane-1,2-dicarboxylic acid derivatives in analytical chemistry, particularly in the determination of enantiomeric excess of chiral carboxylic acids, demonstrates the compound's relevance in precise chemical analysis (Mastranzo, Quintero, & de Parrodi, 2007).
properties
IUPAC Name |
(1R,2S)-2-(2,3-dihydroindole-1-carbonyl)cyclohexane-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO3/c18-15(12-6-2-3-7-13(12)16(19)20)17-10-9-11-5-1-4-8-14(11)17/h1,4-5,8,12-13H,2-3,6-7,9-10H2,(H,19,20)/t12-,13+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYUQJDSKNBDITI-QWHCGFSZSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(C1)C(=O)N2CCC3=CC=CC=C32)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC[C@H]([C@H](C1)C(=O)N2CCC3=CC=CC=C32)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1R,2S)-2-(2,3-dihydroindole-1-carbonyl)cyclohexane-1-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.